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Compound of Interest

N-(2-bromophenyl)-3-phenylprop-
Compound Name:

2-enamide
CAS No.: 71910-51-5
Cat. No.: B1269319

Get Quote

Executive Summary

This technical guide details the synthesis, characterization, and application of N-(2-
bromophenyl)-3-phenylprop-2-enamide (CAS: 71910-51-5).[1] Also known as N-(2-
bromophenyl)cinnamamide, this molecule serves as a critical "lynchpin intermediate” in the
synthesis of nitrogen heterocycles, specifically 4-arylquinolin-2(1H)-ones, via palladium-
catalyzed intramolecular Heck cyclization.

This protocol deviates from standard textbook descriptions by focusing on process scalability
and mechanistic causality. We prioritize the Acid Chloride route over direct coupling agents
(EDC/HATU) due to its superior atom economy and ease of purification on larger scales.

Chemical Profile & Properties[2][3][4][5][6][7]1[8]1[9]
[10]
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Property Specification

IUPAC Name (E)-N-(2-bromophenyl)-3-phenylprop-2-enamide
Common Name N-(2-bromophenyl)cinnamamide

CAS Number 71910-51-5

Molecular Formula C1s5H12BrNO

Molecular Weight 302.17 g/mol

Physical State White to Off-white Crystalline Solid

Soluble in DMSO, DMF, DCM, Acetone;

Solubility ]
Insoluble in Water

) Secondary Amide, a,B-Unsaturated System, Aryl
Key Functional Groups ]
Bromide

Experimental Design: Synthesis Protocol
Rationale

The synthesis employs a Schotten-Baumann type acylation using cinnamoyl chloride.

o Why Cinnamoyl Chloride? It provides rapid kinetics compared to carboxylic acid coupling,
minimizing thermal exposure and preventing isomerization of the double bond.

o Why Pyridine/Acetone? Pyridine acts as a specific proton scavenger (base) and acylation
catalyst. Acetone allows for homogenous mixing but facile product precipitation upon water
addition, simplifying workup.
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Figure 1: Step-by-step synthesis workflow for N-(2-bromophenyl)cinnamamide.

Detailed Protocol (Scale: 10 mmol)

Reagents:

2-Bromoaniline (1.72 g, 10 mmol)

Cinnamoyl chloride (1.83 g, 11 mmol, 1.1 equiv)

Pyridine (1.0 mL, 12 mmol, 1.2 equiv)

Acetone (20 mL, anhydrous)
Procedure:

e Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-
bromoaniline (1.72 g) and pyridine (1.0 mL) in acetone (15 mL).

e Cooling: Cool the solution to 0°C using an ice-water bath. Critical: Cooling prevents
exotherms that can degrade the acid chloride or cause double-bond isomerization.

» Addition: Dissolve cinnamoyl chloride (1.83 g) in acetone (5 mL). Add this solution dropwise
to the reaction flask over 15 minutes. A white precipitate (pyridinium hydrochloride) may form
immediately.

o Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (25°C) for
2 hours.

¢ Monitoring: Check TLC (Hexane/EtOAc 7:3). The starting aniline (usually lower Rf) should be
consumed.

e Quench & Workup: Pour the reaction mixture into 100 mL of ice-cold water with vigorous
stirring. The product will precipitate out as a solid.

« Filtration: Filter the solid using a Buchner funnel.

o Wash 1: Cold water (2 x 20 mL).
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o Wash 2: 1N HCI (20 mL) — Critical Step: This removes residual pyridine and unreacted
aniline.

o Wash 3: Cold water (until pH is neutral).

 Purification: Recrystallize the crude solid from hot Ethanol (95%).
e Drying: Dry in a vacuum oven at 45°C for 6 hours.

Quality Control & Characterization

Trustworthiness in chemical synthesis requires rigorous validation. The following data supports
the identity of the product.

Expected NMR Data (400 MHz, DMSO-de)

e 1H NMR:

o 0 9.80 (s, 1H): Amide N-H (Broad singlet, exchangeable).

[e]

0 7.65 (d, J=15.6 Hz, 1H): Vinylic proton (B-position). The large coupling constant confirms
the (E)-trans geometry.

[e]

0 7.60 - 7.30 (m, 7H): Overlapping aromatic protons (Cinnamoyl ring + Aniline H-3, H-4, H-
5).

[e]

0 7.20 (t, 1H): Aniline H-5.

o

0 6.90 (d, J=15.6 Hz, 1H): Vinylic proton (a-position, adjacent to carbonyl).

e 13C NMR:

o 0 164.5: Amide Carbonyl (C=0).

o & 141.0: Vinylic C-f.

o 6 120-135: Aromatic carbons.[2]

o 0 119.5: Vinylic C-a.
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Melting Point[11]

o Expected Range: 108°C — 112°C.

» Note: Impurities (specifically 2-bromoaniline) will significantly depress the melting point.

Application Case Study: Intramolecular Heck
Cyclization

The primary utility of this molecule is its conversion into 4-phenylquinolin-2(1H)-one via a Pd-
catalyzed intramolecular C-C bond formation.

Mechanism & Pathway

The reaction proceeds via a Pd(0)/Pd(Il) catalytic cycle involving oxidative addition to the Ar-Br
bond, followed by syn-insertion into the alkene and [3-hydride elimination.
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Figure 2: Mechanism of the intramolecular Heck cyclization to form the quinolinone scaffold.

Application Protocol

e Reaction: Dissolve N-(2-bromophenyl)cinnamamide (1 mmol) in DMF (5 mL).

Catalyst: Add Pd(OAc)z (5 mol%) and PPhs (10 mol%).

Base: Add K2COs (2 equiv) or Triethylamine.

Conditions: Heat to 100-120°C under Nitrogen atmosphere for 12-16 hours.

Result: Formation of the fluorescent quinolinone core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1269319?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

